Cas no 1351641-00-3 (N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide
• CAS No: 1351641-00-3
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 850248
• Update Time: 2025-10-08

N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-
• VU0525189-1
• N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzo[d]thiazole-2-carboxamide
• N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H13F3N2O2S/c18-17(19,20)16(24,11-6-2-1-3-7-11)10-21-14(23)15-22-12-8-4-5-9-13(12)25-15/h1-9,24H,10H2,(H,21,23)
• InChI Key： SWHXVKBTBHPWBG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C(F)(F)F)(C1C=CC=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1351641-00-3)

The compound N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1351641-00-3) is a fluorinated benzothiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a benzothiazole core, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to modulate biological targets, particularly in inflammation and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1351641-00-3 has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where molecules with specific functional groups are designed to minimize side effects. The hydroxy-phenylpropyl moiety in this compound further enhances its binding affinity to enzymes and receptors, making it a candidate for kinase inhibition studies. Such properties are frequently searched in academic databases, reflecting the compound's relevance in cancer research and neurodegenerative disease models.

From a synthetic chemistry perspective, N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide exemplifies the convergence of organofluorine chemistry and heterocyclic design. Its CAS number 1351641-00-3 is often queried in patent literature, highlighting its industrial applicability. The compound's benzothiazole carboxamide segment is particularly noteworthy for its role in photoactive materials, a hot topic in renewable energy and OLED technology. This dual utility—pharmaceutical and material science—positions it as a versatile candidate for cross-disciplinary innovation.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis routes for 1351641-00-3, leveraging catalysis and flow chemistry to reduce waste. These efforts resonate with broader industry shifts toward eco-friendly manufacturing, a frequently searched topic among chemical engineers. Additionally, the compound's trifluoro group is under scrutiny for its environmental persistence, prompting studies into biodegradable alternatives without compromising efficacy.

In summary, N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1351641-00-3) represents a multifaceted tool for modern science. Its applications span drug development, material engineering, and sustainable chemistry, addressing key challenges in health and technology. As interest in fluorinated bioactive molecules grows, this compound will likely remain a focal point for innovation and discovery.